Methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate

• IUPAC Name: methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate
• InChI: InChI=1S/C9H8N2O3S/c1-5-6(4-12)11-3-7(8(13)14-2)15-9(11)10-5/h3-4H,1-2H3
• InChI Key: ZGSCFKMUZSYIPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=C(SC2=N1)C(=O)OC)C=O
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol
• CAS No.: 2171803-45-3

Description

“Methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate” is a chemical compound with the CAS Number: 2219375-81-0. It has a molecular weight of 210.21. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6N2O3S/c1-4-5(3-11)10-2-6(7(12)13)14-8(10)9-4/h2-3H,1H3,(H,12,13). This code provides a specific textual representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 210.21.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate is utilized in the synthesis of new functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines. These compounds are significant in medicinal chemistry due to their potential biological activities and unique structural features (Peterlin-Mašič et al., 2000).

Antitumor Potential

• Derivatives of this compound have been synthesized and evaluated for their antitumor properties. Studies have reported the synthesis of 5-substituted 6-phenylimidazo[2,1‐b]thiazoles, indicating preliminary results in antileukemia tests (Andreani et al., 1982).

Angiotensin II Receptor Antagonists

• The compound has been incorporated into the design of benzimidazole derivatives showing angiotensin II receptor antagonistic activities, relevant in the treatment of cardiovascular diseases (Kohara et al., 1996).

Anti-inflammatory Applications

• Research includes the synthesis of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates for anti-inflammatory applications, demonstrating the compound's relevance in the development of new anti-inflammatory drugs (Abignente et al., 1983).

Antimicrobial Activities

• Studies have explored its use in synthesizing compounds with antimicrobial properties, indicating its potential in developing new antimicrobial agents (Ur et al., 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.